Cas no 20348-16-7 (2-Amino-6-methylpyridin-3-ol)

• Product Name: 2-Amino-6-methylpyridin-3-ol
• CAS No: 20348-16-7
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD09839245
• CID: 281992
• PubChem ID: 88500
• Update Time: 2025-05-26

2-Amino-6-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methylpyridin-3-ol
• 2-amino-3-hydroxy-6-picoline
• 2‐AMINO‐6‐METHYL‐PYRIDIN‐3‐OL
• 3-Pyridinol,2-amino-6-methyl-
• 2-Amino-3-hydroxy-6-methylpyridine
• 2-amino-6-methyl-3-hydroxypyridine
• 2-amino-6-methyl-3-pyridinol
• 2-amino-6-methyl-pyridin-3-ol
• 6-methyl-2-amino-3-hydroxypyridine
• EINECS 243-752-7
• 3-PYRIDINOL, 2-AMINO-6-METHYL-
• PubChem5622
• 2-Amino-6-methyl pyridin-3-ol
• WJRVHFJZHFWCMS-UHFFFAOYSA-N
• 2-amino-3-hydroxy-6methylpyridine
• SBB069812
• 2-Amino-3
• L7C4XR826C
• CS-W021578
• DS-11850
• UNII-L7C4XR826C
• Z955136382
• FT-0659445
• 2- Amino-3-hydroxy-6-Methylpyridine
• AB53537
• SY019637
• EN300-119705
• MFCD09839245
• 2-Amino-3-Hydroxy-6- Methylpyridine
• DTXSID60174256
• A814468
• N1,N4-bis(2-chloroethyl)cyclohexane-1,4-dicarboxamide;2-Amino-6-methylpyridin-3-ol
• AM20050927
• NS00026591
• 20348-16-7
• J-508008
• SCHEMBL222185
• AP-501/43408347
• AKOS005174351
• DTXCID3096747
• DB-082167
• ALBB-014348

• MDL： MFCD09839245
• Inchi： 1S/C6H8N2O/c1-4-2-3-5(9)6(7)8-4/h2-3,9H,1H3,(H2,7,8)
• InChI Key： WJRVHFJZHFWCMS-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=NC=1N

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1
• XLogP3: 0.5

Experimental Properties

• Density: 1.245
• Boiling Point: 342.7°C at 760 mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.626
• PSA: 59.14000
• LogP: 1.25900

2-Amino-6-methylpyridin-3-ol Security Information

• Hazard Statement： H302-H315-H319
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-6-methylpyridin-3-ol

Comprehensive Overview of 2-Amino-6-methylpyridin-3-ol (CAS No. 20348-16-7): Properties, Applications, and Industry Insights

2-Amino-6-methylpyridin-3-ol (CAS No. 20348-16-7) is a versatile organic compound belonging to the pyridine derivative family. Its unique molecular structure, featuring an amino group and a hydroxyl group on the pyridine ring, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. The compound's CAS number 20348-16-7 is widely referenced in scientific literature and regulatory databases, ensuring accurate identification in global supply chains.

In recent years, the demand for 2-Amino-6-methylpyridin-3-ol has surged due to its role in synthesizing drug candidates and biologically active molecules. Researchers highlight its potential in developing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with the growing focus on neurodegenerative disease research. The compound's methylpyridine core also contributes to its stability, making it suitable for catalytic applications in green chemistry initiatives.

The synthesis of 2-Amino-6-methylpyridin-3-ol typically involves selective functionalization of pyridine precursors, with modern protocols emphasizing atom-economy and low-waste processes. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, which is essential for high-performance applications. Industry stakeholders frequently search for "CAS 20348-16-7 supplier" or "2-Amino-6-methylpyridin-3-ol synthesis method," reflecting its commercial and academic relevance.

From an environmental perspective, 2-Amino-6-methylpyridin-3-ol is subject to REACH compliance in the EU and similar regulations worldwide. Its biodegradability profile and eco-toxicity data are increasingly scrutinized, particularly for use in sustainable agriculture formulations. Innovations in crystralline polymorph control have further optimized its handling properties, addressing common queries about "storage conditions for 20348-16-7."

Emerging trends link this compound to advanced material science, where its derivatives contribute to organic semiconductors and ligand design for metal-organic frameworks (MOFs). The pharmaceutical industry particularly values its role in creating prodrugs with enhanced bioavailability. As patent analyses show, over 15% of recent applications mentioning methylpyridinols relate to targeted drug delivery systems.

Quality standards for CAS 20348-16-7 vary by application, with pharmaceutical-grade material requiring stricter controls than industrial-grade batches. This distinction answers frequent searches about "2-Amino-6-methylpyridin-3-ol purity requirements." The compound's solubility characteristics (moderate in polar solvents) and melting point (typically 180-185°C) are key physicochemical parameters for formulation scientists.

Looking ahead, the development of continuous flow chemistry methods for producing 2-Amino-6-methylpyridin-3-ol may revolutionize its manufacturing efficiency. Computational chemistry studies also predict novel structure-activity relationships for its derivatives, particularly in enzyme inhibition applications. These advancements position 20348-16-7 as a compound of enduring significance in medicinal chemistry and industrial biotechnology.